Cas no 1806451-91-1 (2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene)

2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene is a specialized organic compound featuring a trifluoromethylthio (–SCF₃) group and a ketone functionality, making it a valuable intermediate in synthetic chemistry. The trifluoromethylthio moiety enhances electrophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical applications. The presence of the 2-oxopropyl group offers reactivity for further derivatization, such as condensation or reduction reactions. This compound’s structural features contribute to its utility in the development of bioactive molecules, particularly where lipophilicity and electronic effects are critical. Its well-defined purity and stability under standard conditions ensure consistent performance in research and industrial processes.

2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene structure

1806451-91-1 structure

Product Name:2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene

CAS No:1806451-91-1

MF:C₁₁H₁₁F₃OS

MW:248.264652490616

CID:5005704

Update Time:2025-05-24

2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

- 2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene
- Inchi： 1S/C11H11F3OS/c1-7-3-4-10(16-11(12,13)14)6-9(7)5-8(2)15/h3-4,6H,5H2,1-2H3
- InChI Key： UTHXJZSSFXDPTE-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=CC(C)=C(C=1)CC(C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 252
XLogP3: 3.6
Topological Polar Surface Area: 42.4

2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010008533-250mg	2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene	1806451-91-1	97%	250mg	504.00 USD	2021-07-06
Alichem	A010008533-500mg	2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene	1806451-91-1	97%	500mg	815.00 USD	2021-07-06
Alichem	A010008533-1g	2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene	1806451-91-1	97%	1g	1,445.30 USD	2021-07-06

2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene Related Literature

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Additional information on 2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene

Recent Advances in the Study of 2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene (CAS: 1806451-91-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene (CAS: 1806451-91-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have demonstrated that 2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene exhibits promising activity as a modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a potent inhibitor of certain enzymes involved in inflammatory responses, making it a potential candidate for the treatment of chronic inflammatory diseases. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, providing a solid foundation for further preclinical development.

In addition to its anti-inflammatory properties, 2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene has shown potential in oncology research. A recent preprint on bioRxiv reported that the compound selectively targets cancer cells with specific genetic mutations, inducing apoptosis while sparing healthy cells. This selectivity is attributed to the compound's ability to interact with mutated proteins that are overexpressed in certain cancers. These findings suggest that 1806451-91-1 could serve as a scaffold for the development of targeted cancer therapies, particularly for malignancies with limited treatment options.

The synthesis and optimization of 2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene have also been areas of active investigation. A 2024 paper in Organic Letters described a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement addresses previous challenges in large-scale production, paving the way for more extensive pharmacological studies. Furthermore, computational chemistry approaches have been employed to design derivatives of 1806451-91-1 with enhanced pharmacokinetic properties, as reported in a recent issue of Journal of Chemical Information and Modeling.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene. Current research is focused on addressing its metabolic stability and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's drug-like properties while maintaining its therapeutic efficacy. The next phase of research will likely involve comprehensive toxicology studies and formulation development to assess its suitability for human trials.

In conclusion, 2-(2-Oxopropyl)-4-(trifluoromethylthio)toluene (CAS: 1806451-91-1) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities and recent synthetic advancements position it as a promising candidate for further development. As research progresses, this compound may offer new therapeutic avenues for addressing unmet medical needs in inflammation and oncology. Continued interdisciplinary collaboration will be essential to fully realize its potential in the pharmaceutical landscape.